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Compound of Interest

Compound Name: Desmethyl nevanimibe

Cat. No.: B15553981

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on the solubility, storage, and handling of Desmethyl nevanimibe.

Desmethyl nevanimibe is recognized as the demethylated precursor to Nevanimibe (PD-

132301), a potent and selective inhibitor of sterol O-acyltransferase 1 (SOAT1), also known as

acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1)[1]. Nevanimibe itself is an orally

active agent that has been investigated for its potential in treating conditions such as

adrenocortical cancer and congenital adrenal hyperplasia[2][3][4][5][6]. Understanding the

proper handling and preparation of its precursor, Desmethyl nevanimibe, is crucial for reliable

experimental outcomes.

Solubility Data
The solubility of Desmethyl nevanimibe is a critical factor for in vitro and in vivo experimental

design. Below is a summary of its solubility in different solvent systems.
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Solvent System Solubility Observations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.13 mM) Clear solution

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.13 mM) Clear solution

Table 1: Solubility of Desmethyl nevanimibe in common solvent systems. Data sourced from

MedchemExpress[1].

Storage and Handling Instructions
Proper storage and handling are essential to maintain the integrity and stability of Desmethyl
nevanimibe.

Storage of Stock Solutions: Stock solutions of Desmethyl nevanimibe should be stored under

the following conditions to ensure stability:

-80°C: Use within 6 months.

-20°C: Use within 1 month.

It is imperative to protect the compound from light[1][7]. To avoid degradation from repeated

freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use

volumes[7].

Handling: For in vivo experiments, it is best practice to prepare the working solution fresh on

the day of use. If any precipitation or phase separation is observed during the preparation of

the solution, gentle heating and/or sonication can be used to facilitate dissolution[1].

Experimental Protocols
The following protocols detail the preparation of Desmethyl nevanimibe solutions for

experimental use.

Protocol 1: Aqueous-Based Vehicle for In Vivo
Administration
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This protocol is suitable for preparing a clear solution of Desmethyl nevanimibe for

administration routes where an aqueous-based vehicle is preferred.

Materials:

Desmethyl nevanimibe

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline

Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL:

Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

To 400 µL of PEG300, add 100 µL of the 25.0 mg/mL DMSO stock solution and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of Saline to bring the final volume to 1 mL and mix to ensure a clear solution.

Protocol 2: Oil-Based Vehicle for In Vivo Administration
This protocol is an alternative for preparing Desmethyl nevanimibe in an oil-based vehicle. It

is important to note that for continuous dosing periods exceeding half a month, this protocol

should be used with caution[1].

Materials:

Desmethyl nevanimibe

DMSO (Dimethyl sulfoxide)

Corn oil
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Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL:

Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

To 900 µL of Corn oil, add 100 µL of the 25.0 mg/mL DMSO stock solution and mix

thoroughly until a clear solution is achieved.

Visualized Workflows and Pathways
To further clarify the experimental procedures and the compound's mechanism of action, the

following diagrams are provided.
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Stock Solution Preparation

Working Solution Preparation (Aqueous)

Desmethyl nevanimibe (Solid)

25 mg/mL Stock Solution

Dissolve in

DMSO

PEG300 (400 µL)

Add 100 µL to

Tween-80 (50 µL)

Add & Mix

Saline (450 µL)

Add & Mix

Final Solution (1 mL, 2.5 mg/mL)

Final Volume

Click to download full resolution via product page

Caption: Workflow for aqueous solution preparation.
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Compound Relationship

Mechanism of Action

Desmethyl nevanimibe Nevanimibe (PD-132301)Precursor to

SOAT1 (ACAT1)

Inhibits

Cholesteryl EstersCatalyzes formation ofFree Cholesterol Substrate

Click to download full resolution via product page

Caption: Relationship and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553981/docs#desmethyl-nevanimibe-application-
notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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